Cas no 2680844-73-7 (benzyl N-(2,5-difluoro-6-hydroxy-3-methylphenyl)carbamate)

• Product Name: benzyl N-(2,5-difluoro-6-hydroxy-3-methylphenyl)carbamate
• CAS No: 2680844-73-7
• MF: C₁₅H₁₃F₂NO₃
• MW: 293.265431165695
• CID: 5636336
• PubChem ID: 165924561
• Update Time: 2025-07-23

benzyl N-(2,5-difluoro-6-hydroxy-3-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(2,5-difluoro-6-hydroxy-3-methylphenyl)carbamate
• 2680844-73-7
• EN300-28288866

• Inchi： 1S/C15H13F2NO3/c1-9-7-11(16)14(19)13(12(9)17)18-15(20)21-8-10-5-3-2-4-6-10/h2-7,19H,8H2,1H3,(H,18,20)
• InChI Key： DVOLEBIFXARRPA-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=C(C(=C1NC(=O)OCC1C=CC=CC=1)O)F

Computed Properties

• Exact Mass: 293.08634960g/mol
• Monoisotopic Mass: 293.08634960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(2,5-difluoro-6-hydroxy-3-methylphenyl)carbamate

Recent Advances in the Study of Benzyl N-(2,5-difluoro-6-hydroxy-3-methylphenyl)carbamate (CAS: 2680844-73-7)

Benzyl N-(2,5-difluoro-6-hydroxy-3-methylphenyl)carbamate (CAS: 2680844-73-7) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This carbamate derivative has shown promising potential in various therapeutic applications, particularly due to its unique structural features and biological activity. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its applications in drug development.

The compound's structure, characterized by the presence of difluoro and hydroxy substituents on the phenyl ring, contributes to its enhanced reactivity and binding affinity to biological targets. Researchers have identified its potential as a precursor in the synthesis of more complex molecules with improved pharmacological properties. The benzyl carbamate moiety, in particular, has been highlighted for its role in enhancing the compound's stability and bioavailability.

Recent publications have reported on the successful synthesis of benzyl N-(2,5-difluoro-6-hydroxy-3-methylphenyl)carbamate using novel catalytic methods, which have improved yield and purity. These advancements are critical for scaling up production and ensuring the compound's consistency in preclinical and clinical studies. Additionally, computational studies have provided insights into the compound's interaction with various enzymes and receptors, further validating its therapeutic potential.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific biological pathways, particularly those involved in inflammatory and oxidative stress responses. These findings suggest its potential application in treating conditions such as chronic inflammation and neurodegenerative diseases. However, further research is needed to fully understand its pharmacokinetics and toxicological profile.

The integration of benzyl N-(2,5-difluoro-6-hydroxy-3-methylphenyl)carbamate into drug discovery pipelines represents a significant step forward in the development of novel therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation from bench to bedside. Future research directions may include the exploration of its derivatives and the optimization of its formulation for targeted delivery.

In conclusion, benzyl N-(2,5-difluoro-6-hydroxy-3-methylphenyl)carbamate (CAS: 2680844-73-7) holds considerable promise as a versatile compound in chemical biology and pharmaceutical research. Its unique structural attributes and biological activity make it a valuable candidate for further investigation and development. Continued research efforts will be essential to unlock its full potential and address the remaining challenges in its application.